Cas no 92156-72-4 (Methyl 6-phenoxyhexanoate)

• Product Name: Methyl 6-phenoxyhexanoate
• CAS No: 92156-72-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 800461
• PubChem ID: 12159497
• Update Time: 2025-04-19

Methyl 6-phenoxyhexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-phenoxyhexanoate
• 6-PHENOXY-HEXANOIC ACID METHYL ESTER
• Hexanoic acid,6-phenoxy-, methyl ester
• (4-CBZ-AMINOPHENYL)BORONICACID
• DTXSID30478854
• 92156-72-4
• AKOS015965800
• SCHEMBL839640
• DB-350625
• 6-Phenoxy-hexanoicacid methyl ester

• Inchi： 1S/C13H18O3/c1-15-13(14)10-6-3-7-11-16-12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key： VFNRHALHCNQDBN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCC(=O)OC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų